Cas no 1261983-37-2 ([1,1'-Biphenyl]-3-carboxylic acid, 4'-[(ethylamino)carbonyl]-3'-fluoro-)
[1,1'-Biphenyl]-3-carboxylic acid, 4'-[(ethylamino)carbonyl]-3'-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-3-carboxylic acid, 4'-[(ethylamino)carbonyl]-3'-fluoro-
-
- MDL: MFCD18312724
- Inchi: 1S/C16H14FNO3/c1-2-18-15(19)13-7-6-11(9-14(13)17)10-4-3-5-12(8-10)16(20)21/h3-9H,2H2,1H3,(H,18,19)(H,20,21)
- InChI Key: XIFFFKROZLGLSR-UHFFFAOYSA-N
- SMILES: C1(C2=CC=C(C(NCC)=O)C(F)=C2)=CC=CC(C(O)=O)=C1
[1,1'-Biphenyl]-3-carboxylic acid, 4'-[(ethylamino)carbonyl]-3'-fluoro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB318553-5 g |
3-[4-(Ethylcarbamoyl)-3-fluorophenyl]benzoic acid, 95%; . |
1261983-37-2 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB318553-5g |
3-[4-(Ethylcarbamoyl)-3-fluorophenyl]benzoic acid, 95%; . |
1261983-37-2 | 95% | 5g |
€1159.00 | 2025-03-19 |
[1,1'-Biphenyl]-3-carboxylic acid, 4'-[(ethylamino)carbonyl]-3'-fluoro- Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on [1,1'-Biphenyl]-3-carboxylic acid, 4'-[(ethylamino)carbonyl]-3'-fluoro-
Introduction to [1,1'-Biphenyl]-3-carboxylic acid, 4'-[(ethylamino)carbonyl]-3'-fluoro- (CAS No. 1261983-37-2)
[1,1'-Biphenyl]-3-carboxylic acid, 4'-[(ethylamino)carbonyl]-3'-fluoro- is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1261983-37-2, belongs to a class of molecules that exhibit promising biological activities. The unique structural features of this compound, particularly the presence of a biphenyl core, fluoro-substituent, and an ethylamino carbonyl group, make it a valuable scaffold for further chemical modifications and biological evaluations.
The biphenyl moiety is a well-known pharmacophore in drug discovery, contributing to the lipophilicity and metabolic stability of molecules. The introduction of a fluoro-substituent at the 3'-position enhances the binding affinity and selectivity of the compound towards target enzymes or receptors. Additionally, the ethylamino carbonyl group at the 4'-position introduces a polar functional group that can improve solubility and bioavailability. These structural elements collectively contribute to the potential therapeutic applications of [1,1'-Biphenyl]-3-carboxylic acid, 4'-[(ethylamino)carbonyl]-3'-fluoro-.
In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. The synthesis and characterization of [1,1'-Biphenyl]-3-carboxylic acid, 4'-[(ethylamino)carbonyl]-3'-fluoro- have been extensively studied to understand its mechanism of action and potential therapeutic benefits. Preliminary studies suggest that this compound may exhibit inhibitory effects on various enzymes and receptors involved in inflammatory pathways. The fluoro-substituent, in particular, has been shown to modulate the electronic properties of the molecule, thereby influencing its binding interactions.
The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their ability to improve drug efficacy and reduce metabolic degradation. [1,1'-Biphenyl]-3-carboxylic acid, 4'-[(ethylamino)carbonyl]-3'-fluoro- is no exception and represents a promising candidate for further development. Researchers have been exploring various synthetic routes to optimize the yield and purity of this compound. Advances in catalytic methods and green chemistry principles have enabled more efficient production processes, making it feasible to scale up synthesis for preclinical and clinical studies.
One of the most intriguing aspects of [1,1'-Biphenyl]-3-carboxylic acid, 4'-[(ethylamino)carbonyl]-3'-fluoro- is its potential application in treating chronic inflammatory diseases. Chronic inflammation is associated with a wide range of pathological conditions, including arthritis, cardiovascular diseases, and cancer. The ability of this compound to modulate inflammatory pathways suggests that it could serve as a lead molecule for developing new anti-inflammatory therapies. Furthermore, its structural similarity to known anti-inflammatory drugs may facilitate rapid translation from preclinical findings to clinical trials.
The role of computational chemistry in designing and optimizing such compounds cannot be overstated. Molecular modeling techniques have been employed to predict the binding affinity and selectivity of [1,1'-Biphenyl]-3-carboxylic acid, 4'-[(ethylamino)carbonyl]-3'-fluoro- towards target proteins. These simulations have provided valuable insights into the structural features that contribute to its biological activity. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and minimize costly trial-and-error approaches.
Another area of interest is the development of prodrugs based on this scaffold. Prodrugs are inactive precursors that are converted into active drugs within the body. This approach can enhance bioavailability and reduce side effects. The ethylamino carbonyl group in [1,1'-Biphenyl]-3-carboxylic acid, 4'-[(ethylamino)carbonyl]-3'-fluoro- provides a suitable site for prodrug design. By modifying this group with appropriate leaving groups or protecting groups, researchers can create prodrugs that release the active form under specific physiological conditions.
The environmental impact of pharmaceutical synthesis is also a critical consideration in modern drug development. Green chemistry principles emphasize the use of sustainable materials and processes that minimize waste and energy consumption. Researchers have been exploring biocatalytic methods for synthesizing [1,1'-Biphenyl]-3-carboxylic acid, 4'-[(ethylamino)carbonyl]-3'-fluoro-. Enzymes such as lipases and proteases have shown promise in facilitating key reactions under mild conditions without harsh chemicals.
In conclusion, [1,1'-Biphenyl]-3-carboxylic acid, 4 '-[(ethylamino)carbonyl]-3 '-fluoro- (CAS No. 1261983-37-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutics targeting chronic inflammatory diseases. Advances in synthetic chemistry,computational modeling,and green chemistry principles continue to enhance our understanding and utilization of this compound. As research progresses,we can expect further insights into its biological activities and therapeutic applications,ultimately contributing to improved patient care.
1261983-37-2 ([1,1'-Biphenyl]-3-carboxylic acid, 4'-[(ethylamino)carbonyl]-3'-fluoro-) Related Products
- 1261911-95-8(4-[3-(N-Ethylaminocarbonyl)phenyl]-2-fluorobenzoic acid)
- 1261899-04-0(2-[4-(Ethylcarbamoyl)-3-fluorophenyl]-5-methylbenzoic acid)
- 1261909-44-7(3-4-(Ethylcarbamoyl)-3-fluorophenyl-4-fluorobenzoic acid)
- 1261954-91-9(2-fluoro-4-[3-(methylcarbamoyl)phenyl]benzoic Acid)
- 1261946-32-0(2-[4-(Ethylcarbamoyl)-3-fluorophenyl]benzoic acid)
- 1261909-65-2(4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoic acid)
- 1261899-06-2(3-[4-(Ethylcarbamoyl)-3-fluorophenyl]-5-hydroxybenzoic acid)
- 1261899-03-9(2-[4-(Ethylcarbamoyl)-3-fluorophenyl]-6-methylbenzoic acid)
- 1261917-02-5(2-[4-(Ethylcarbamoyl)-3-fluorophenyl]-5-fluorobenzoic acid)
- 1261969-62-3(2-fluoro-5-[3-(methylcarbamoyl)phenyl]benzoic Acid)